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Compound of Interest

Compound Name: 5-(4-Fluorophenoxy)valeric Acid

CAS No.: 347867-75-8

Cat. No.: B1322480

Get Quote

Executive Summary & Chemical Identification
Do not treat this compound as a standard organic acid. While 5-(4-Fluorophenoxy)valeric
acid shares carboxylic acid functionality with common reagents like benzoic acid, the presence

of the fluorinated ether moiety dictates a specific waste stream. Improper disposal (e.g., mixing

with non-halogenated solvents) can result in regulatory fines and damage to incinerator

infrastructure due to the formation of hydrofluoric acid (HF) during combustion.
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Parameter Specification

Chemical Name 5-(4-Fluorophenoxy)valeric Acid

CAS Number
347867-75-8 (Distinct from the phenyl analog

24484-22-8)

Formula C₁₁H₁₃FO₃

Molecular Weight 212.22 g/mol

Physical State Solid (White to light yellow powder)

Acidity (pKa) ~4.7 (Carboxylic acid)

Primary Hazard Skin/Eye Irritant (H315, H319); Halogenated

Waste Characterization & Segregation Logic
Effective disposal relies on understanding the "Why." This compound presents a dual-hazard

profile for waste management:

Acidity: It is corrosive to metal containers if wet.

Halogen Content (Fluorine): Upon incineration, the C-F bond breaks to form HF (Hydrofluoric

Acid), necessitating incinerators equipped with alkaline scrubbers.

The Segregation Directive
You must segregate this waste from Non-Halogenated streams.

✅ CORRECT Stream: Halogenated Organic Waste.[1][2]

❌ INCORRECT Stream: Non-Halogenated Solvents (e.g., Acetone, Ethanol waste).

❌ INCORRECT Stream: Aqueous Acid Waste (unless <2% organic content, but generally

avoid mixing organics into aqueous streams).

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
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Use this protocol for the pure powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

metal cans (corrosion risk from acid).

Labeling: Apply a hazardous waste label.

Primary Constituent: 5-(4-Fluorophenoxy)valeric Acid.[3][4]

Hazard Checkbox: Toxic, Irritant.

Critical Note: Write "SOLID HALOGENATED ORGANIC" clearly on the tag.

Transfer: Transfer solid directly. Do not dissolve it in solvent just to dispose of it (this

increases waste volume and cost).

Storage: Store in the Solid Waste satellite accumulation area, separate from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this protocol if the compound is dissolved in solvents (e.g., DCM, Ethyl Acetate).

Solvent Compatibility Check:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated

Solvent carboy.

If dissolved in Non-Halogenated Solvents (e.g., Methanol): Because the solute contains

Fluorine, the entire mixture must now be classified as Halogenated Waste.

pH Check: If the reaction mixture was acidified (e.g., with HCl or H₂SO₄), check pH.

Action: If pH < 2, consider neutralizing to pH 5-9 with Sodium Bicarbonate solution before

adding to the organic waste drum to prevent drum corrosion and gas evolution.

Accumulation: Pour into the "Halogenated Organic Waste" carboy (typically yellow or green

label depending on facility).
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Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Place contaminated gloves, paper towels, and weigh boats into a clear heavy-duty

polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Place the bag inside the Solid Hazardous Waste drum.

Prohibition: Do not throw in regular trash. The fluorinated residue persists in the

environment.

Emergency Spill Management
Spill Response for Solid Powder:

PPE: Nitrile gloves, safety goggles, lab coat, and N95 dust mask (to prevent inhalation of

acidic dust).

Containment: Cover the spill with a dry absorbent pad or paper towels to minimize dust

generation.

Neutralization (Optional but Recommended): If the surface is wet or sensitive, lightly dust

with Sodium Carbonate (Soda Ash) or Sodium Bicarbonate.

Cleanup: Sweep up carefully using a dustpan and brush dedicated to hazardous waste.

Disposal: Place all spill debris into the Solid Hazardous Waste container (Scenario C).

Decontamination: Wipe the surface with a soap/water solution, followed by a water rinse.

Visual Decision Tree (Workflow)
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Waste Generation:
5-(4-Fluorophenoxy)valeric Acid

What is the physical state?

Solid (Pure or Debris) Liquid (Solution)

Is it pure chemical
or contaminated trash? What is the solvent?

Pure Chemical Gloves/Paper

DISPOSE: Solid Hazardous Waste Bin
(Label: Halogenated Organic Solid)

Halogenated (DCM, etc.) Non-Halogenated (MeOH, etc.)

DISPOSE: Halogenated Liquid Waste Carboy
(Do NOT mix with acids/oxidizers)

Solute makes entire
stream Halogenated

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated organic acid waste streams. Note that non-

halogenated solvents become halogenated waste streams once this compound is added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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